Cas no 87620-04-0 ((2R)(3R)-2,3-trans-7-hydroxy-5-methoxydihydroflavonol)

(2R)(3R)-2,3-trans-7-hydroxy-5-methoxydihydroflavonol structure
87620-04-0 structure
Product Name:(2R)(3R)-2,3-trans-7-hydroxy-5-methoxydihydroflavonol
CAS No:87620-04-0
MF:C16H14O5
MW:286.279365062714
CID:2063317
PubChem ID:147459
Update Time:2025-04-21

(2R)(3R)-2,3-trans-7-hydroxy-5-methoxydihydroflavonol Chemical and Physical Properties

Names and Identifiers

    • (2R)(3R)-2,3-trans-7-hydroxy-5-methoxydihydroflavonol
    • (2R,3R)-3,7-dihydroxy-5-methoxyflavanone
    • 5-Me ether-(2R,3R)-3,5,7-Trihydroxyflavanone
    • 5-methoxy-3,7-dihydroxyflavanone
    • pinobanksin 5-methyl ether
    • pinobanksin-5-methyl ether
    • (2R,3R)-3,7-Dihydroxy-5-methoxy-2-phenylchroman-4-one
    • (2R,3R)-3,7-dihydroxy-5-methoxy-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one
    • DTXSID40922934
    • Pinobanksin-5-methylether
    • F94019
    • 119309-36-3
    • CS-0158964
    • 3,7-Dihydroxy-5-methoxy-2-phenyl-2,3-dihydro-4H-1-benzopyran-4-one
    • 4H-1-Benzopyran-4-one, 2,3-dihydro-3,7-dihydroxy-5-methoxy-2-phenyl-, (2R,3R)-
    • 87620-04-0
    • HY-N9203
    • AKOS030552798
    • CHEMBL1096213
    • (2R,3R)-3,7-dihydroxy-5-methoxy-2-phenyl-2,3-dihydrochromen-4-one
    • DA-76896
    • Inchi: 1S/C16H14O5/c1-20-11-7-10(17)8-12-13(11)14(18)15(19)16(21-12)9-5-3-2-4-6-9/h2-8,15-17,19H,1H3/t15-,16+/m0/s1
    • InChI Key: NIMIDMFTGGTHOH-JKSUJKDBSA-N
    • SMILES: O1C2C=C(C=C(C=2C([C@@H]([C@H]1C1C=CC=CC=1)O)=O)OC)O

Computed Properties

  • Exact Mass: 286.08412354g/mol
  • Monoisotopic Mass: 286.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 76Ų
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